Cas no 1361573-06-9 (Methyl 2,3-bis(2,4,6-trichlorophenyl)isonicotinate)

• Product Name: Methyl 2,3-bis(2,4,6-trichlorophenyl)isonicotinate
• CAS No: 1361573-06-9
• MF: C₁₉H₉Cl₆NO₂
• MW: 495.998259305954
• CID: 4793376
• Update Time: 2025-10-28

Methyl 2,3-bis(2,4,6-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-bis(2,4,6-trichlorophenyl)isonicotinate

• Inchi： 1S/C19H9Cl6NO2/c1-28-19(27)10-2-3-26-18(17-13(24)6-9(21)7-14(17)25)15(10)16-11(22)4-8(20)5-12(16)23/h2-7H,1H3
• InChI Key： FWKSLLHVBYQITK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=C(C(=O)OC)C=CN=C1C1C(=CC(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 531
• XLogP3: 7.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,3-bis(2,4,6-trichlorophenyl)isonicotinate

Comprehensive Overview of Methyl 2,3-bis(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361573-06-9)

Methyl 2,3-bis(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361573-06-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its abbreviated name MBTIN, features a complex molecular architecture combining an isonicotinate core with multiple trichlorophenyl groups. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, particularly in the context of advanced materials and specialty chemicals.

The chemical structure of Methyl 2,3-bis(2,4,6-trichlorophenyl)isonicotinate includes a pyridine ring (isonicotinate) esterified with a methyl group and substituted with two 2,4,6-trichlorophenyl moieties. This arrangement contributes to its distinct physicochemical characteristics, such as high thermal stability and resistance to degradation. These properties make it a candidate for applications in high-performance polymers, coatings, and other advanced material systems where durability and chemical resistance are critical.

In the realm of organic synthesis, CAS No. 1361573-06-9 is often discussed in the context of its role as an intermediate or building block for more complex molecules. Its trichlorophenyl groups can participate in various coupling reactions, making it valuable for constructing tailored molecular frameworks. Recent studies have explored its utility in cross-coupling reactions, which are pivotal in pharmaceutical and agrochemical research. This aligns with the growing demand for novel synthetic methodologies that enable the efficient production of structurally diverse compounds.

From an environmental and sustainability perspective, the compound's stability raises questions about its biodegradability and ecological impact. As the chemical industry shifts toward greener practices, researchers are investigating ways to modify or replace chlorinated compounds like MBTIN with less persistent alternatives. This topic resonates with current trends in green chemistry and sustainable synthesis, which prioritize minimizing hazardous byproducts and improving process efficiency.

Another area of interest is the potential application of Methyl 2,3-bis(2,4,6-trichlorophenyl)isonicotinate in electronic materials. Its aromatic and halogen-rich structure suggests possible uses in organic semiconductors or as a dopant in conductive polymers. With the rapid advancement of flexible electronics and organic photovoltaics, compounds like MBTIN could play a role in next-generation devices. However, further research is needed to fully understand its electronic properties and compatibility with existing materials.

The synthesis of CAS No. 1361573-06-9 typically involves multi-step reactions, starting from readily available precursors such as 2,4,6-trichlorophenyl derivatives and methyl isonicotinate. Optimizing these synthetic routes is a key focus for chemists, as it directly impacts the compound's accessibility and cost-effectiveness. Recent advancements in catalytic methods and flow chemistry have the potential to streamline production, addressing one of the major challenges in scaling up such specialized chemicals.

In analytical chemistry, characterizing Methyl 2,3-bis(2,4,6-trichlorophenyl)isonicotinate requires sophisticated techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are essential for verifying purity, identifying impurities, and ensuring batch-to-batch consistency—critical factors for industrial and research applications. The compound's unique spectral signatures also make it a useful reference material in method development and validation.

Looking ahead, the future of MBTIN lies in unlocking its full potential through interdisciplinary collaboration. Combining insights from synthetic chemistry, materials science, and environmental studies will be crucial for maximizing its benefits while addressing any limitations. As interest in highly functionalized aromatic compounds continues to grow, CAS No. 1361573-06-9 is poised to remain a subject of active investigation and innovation.